(1S,4R,5R)-4-(9H-Fluoren-9-ylmethoxycarbonylamino)bicyclo[3.2.0]heptane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a bicyclic heptane structure, which is a seven-membered ring system. It also has a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as a protecting group for amines .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the bicyclic heptane structure, followed by the introduction of the Fmoc group. The exact synthetic route would depend on the starting materials and the specific conditions required .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the bicyclic heptane ring system and the Fmoc group. The stereochemistry at the 1, 4, and 5 positions of the heptane ring would also be an important feature .Chemical Reactions Analysis
The chemical reactions involving this compound would likely involve the Fmoc group. For example, in peptide synthesis, the Fmoc group can be removed under mildly basic conditions to reveal a free amine group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. The presence of the Fmoc group would likely make the compound relatively non-polar and insoluble in water .Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Approaches
A key application involves the synthesis of thiazole-carboxylic acids and other complex molecules, showcasing the role of fluorenylmethoxycarbonyl-protected intermediates in facilitating high-yield chemical reactions (K. Le & R. Goodnow, 2004). These methodologies highlight the compound's utility in constructing chemically and biologically significant structures.
Protection Strategy
The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a derivative of the compound, is extensively used for the protection of hydroxy-groups during the synthesis of oligonucleotides and other sensitive molecules. Its stability under various conditions and easy removal make it a cornerstone in synthetic strategies (C. Gioeli & J. Chattopadhyaya, 1982).
Enantioselective Synthesis
Research into enantiomerically pure compounds, such as specific β-amino acids, relies on fluorenylmethoxycarbonyl-protected intermediates for precise stereocontrol. This is crucial for synthesizing molecules with specific biological activities (K. Wright et al., 2008).
Applications in Catalysis and Bioactive Molecule Synthesis
Catalysis
Compounds derived from this class have been used to investigate the influence of acid geometry in organocatalytic reactions, demonstrating their potential in enhancing reaction selectivity and efficiency (A. Armstrong et al., 2009).
Bioactive Molecule Synthesis
The core structure has also been explored for embedding amino acid units, leading to the synthesis of bioactive molecules with potential applications in drug development and material science (C. Jimeno et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(1S,4R,5R)-4-(9H-fluoren-9-ylmethoxycarbonylamino)bicyclo[3.2.0]heptane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO4/c25-21(26)23-11-9-19(23)20(10-12-23)24-22(27)28-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-20H,9-13H2,(H,24,27)(H,25,26)/t19-,20+,23-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSYZURZUGRCBLY-MZKRTTBSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1C(CC2)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@]2([C@@H]1[C@@H](CC2)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.